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Compound of Interest

Compound Name: 2-Mercaptobenzoxazole

Cat. No.: B147216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and

synthesis of 2-Mercaptobenzoxazole (MBO), a heterocyclic compound with significant

applications in medicinal chemistry and materials science. This document details its chemical

and physical properties, outlines prominent synthetic routes with comparative data, and

provides detailed experimental protocols.

Molecular Structure of 2-Mercaptobenzoxazole
2-Mercaptobenzoxazole, with the CAS Number 2382-96-9, is an aromatic bicyclic compound

featuring a benzene ring fused to an oxazole ring.[1][2][3][4] The structure is characterized by a

thiol (-SH) group attached to the carbon atom at the 2-position of the benzoxazole core.[1][3]

This molecule exists in a tautomeric equilibrium with its thione form, 2(3H)-Benzoxazolethione.

[1][2][3]

The key physicochemical properties of 2-Mercaptobenzoxazole are summarized in the table

below.
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Property Value

Molecular Formula C₇H₅NOS[1][2][3][4][5]

Molecular Weight 151.19 g/mol [1][3][4][5]

IUPAC Name 3H-1,3-benzoxazole-2-thione[3]

Synonyms
2-Benzoxazolethiol, 2(3H)-Benzoxazolethione,

Benzo[d]oxazole-2-thiol[1][2][3][4]

Melting Point 192-195 °C[2]

Boiling Point 247.3°C at 760 mmHg[2]

Density 1.41 g/cm³[2]

Appearance Tan or white to almost white powder/crystal[3]

Solubility Slightly soluble in water[2]

Synthesis of 2-Mercaptobenzoxazole
The synthesis of 2-Mercaptobenzoxazole has been described since 1876.[5][6] The most

common and historically significant methods are based on the reaction of o-aminophenol with a

carbon disulfide source.[5][6][7][8][9] Modern variations offer alternative reagents and reaction

conditions to improve yield, safety, and scalability.

The following table summarizes key synthetic approaches to 2-Mercaptobenzoxazole.
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Method Reagents Solvent
Temperatur
e

Time Yield

Method 1

2-

Aminophenol,

Carbon

Disulfide,

Potassium

Hydroxide

95% Ethanol Reflux 3-4 hours Not specified

Method 2

2-

Aminophenol,

Tetramethylth

iuram

Disulfide

(TMTD),

K₂CO₃

DMF 120 °C ~12 hours 80%[5]

Method 3

2-

Aminophenol,

Alkali Metal

Alkylxanthate

s

Not specified Not specified Not specified Not specified

Method 4

2-

Aminophenol

(or its metal

salt), Alkali

Trithiocarbon

ate

Aqueous

Solution
20-150 °C Not specified Not specified

Experimental Protocols
Method 1: Synthesis from 2-Aminophenol and Carbon
Disulfide
This protocol describes a classical and widely used method for the preparation of 2-
Mercaptobenzoxazole.[7]
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Reagents:

2-Aminophenol (10.91 g)

Carbon Disulfide (6.19 ml)

Potassium Hydroxide (5.65 g)

95% Ethanol (100 ml)

Water (15 ml)

Activated Charcoal

5% Glacial Acetic Acid

Procedure:

Combine 10.91 g of 2-aminophenol, 6.19 ml of carbon disulfide, 5.65 g of potassium

hydroxide, and 15 ml of water in a 250 ml round-bottom flask.[7]

Add 100 ml of 95% ethanol to the mixture and reflux for 3 to 4 hours.[7]

After the initial reflux, cautiously add a small amount of activated charcoal to the mixture and

continue to reflux for an additional 10 minutes.[7]

Filter the hot reaction mixture.

Heat the filtrate to 70-80°C and add 100 ml of warm water, followed by the addition of 5%

glacial acetic acid while agitating rapidly.[7]

The product will precipitate as crystals. To encourage further crystallization, refrigerate the

mixture for 3 hours.[7]

Filter the crystalline product, dry it, and recrystallize from ethanol to obtain pure 2-
Mercaptobenzoxazole.[7]
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Method 2: Synthesis using Tetramethylthiuram Disulfide
(TMTD)
This method provides an alternative route using TMTD as the sulfur source, which can be

advantageous in certain laboratory settings.[5][10]

Reagents:

2-Aminophenol (1.0 mmol)

Potassium Carbonate (K₂CO₃) (3.0 mmol)

Tetramethylthiuram Disulfide (TMTD) (0.6 mmol)

N,N-Dimethylformamide (DMF) (3 ml)

Saturated Ammonium Chloride (NH₄Cl) solution

Ethyl Acetate

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

In a dried tube equipped with a magnetic stirring bar, dissolve 1.0 mmol of 2-Aminophenol

and 3.0 mmol of K₂CO₃ in 3 ml of DMF.[5]

Stir the mixture for 5 minutes at room temperature.[5]

Add 0.6 mmol of TMTD to the reaction mixture.[5]

Heat the mixture to 120 °C and monitor the reaction progress using Thin Layer

Chromatography (TLC) until the starting material is consumed (approximately 12 hours).[5]

Cool the reaction mixture to room temperature.

Quench the reaction by adding a saturated NH₄Cl solution.[5]
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Extract the product with ethyl acetate.

Dry the organic layer over anhydrous Na₂SO₄ and evaporate the solvent under vacuum.[5]

Purify the resulting residue by flash column chromatography to afford the desired 2-
Mercaptobenzoxazole product.[5]

Synthesis Pathway Visualization
The following diagram illustrates the fundamental reaction pathway for the synthesis of 2-
Mercaptobenzoxazole from 2-aminophenol and carbon disulfide.

Reactants

2-Aminophenol

Intermediate Formation
(Dithiocarbamate)
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Synthesis of 2-Mercaptobenzoxazole from 2-Aminophenol.
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Caption: Synthesis of 2-Mercaptobenzoxazole from 2-Aminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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